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Compound of Interest

Compound Name: D-Glucose-d1-3

Cat. No.: B15570963 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the proper disposal of D-
Glucose-d1-3, a stable, non-radioactive isotopically labeled sugar. Adherence to these

protocols is essential for maintaining a secure and compliant research environment.

Immediate Safety and Handling
Before initiating any disposal procedures, it is critical to consult the material's Safety Data

Sheet (SDS) and adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles

or glasses with side shields, protective gloves, and a lab coat.[1][2][3][4][5]

Ventilation: Handle the material in a well-ventilated area to minimize the risk of dust inhalation.

[1][3][5][6] In case of dust formation, appropriate exhaust ventilation should be used.[6]

Spill Management: In the event of a spill, immediately clean the area.[5] Use dry methods, such

as sweeping or vacuuming, to avoid creating dust.[5][6] The collected material should be

placed in a sealed and properly labeled container for disposal.[3][5][6] Prevent the substance

from entering drains or water courses.[1][5][7]
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D-Glucose-d1-3 is a stable isotope-labeled compound and is not radioactive. Therefore, it

does not necessitate special handling as radioactive waste.[4] According to the Globally

Harmonized System (GHS), D-Glucose and its isotopically labeled forms are generally not

classified as hazardous substances.[5][7][8][9]

Key Safety and Storage Data:

Parameter Classification & Data Notes

GHS Hazard Classification

Generally not a hazardous

substance or mixture.[5][7][8]

[9] However, one source

indicates it can be harmful if

swallowed, cause skin and

serious eye irritation, and may

cause respiratory irritation.[1]

No specific hazard pictograms

are typically required.[8]

Always consult the specific

SDS for the product in use.

Radioactivity Non-radioactive.
The deuterium label is a stable

isotope and does not decay.

Waste Type
Non-hazardous solid chemical

waste.

Should be segregated from

hazardous and radioactive

waste.[4][5]

Storage Temperature

Stock solutions: -80°C (for 6

months) or -20°C (for 1

month).[10] Solid form: Store in

a cool, dry, well-ventilated area

in a tightly closed container.[2]

[6][11]

Oral Toxicity (LD50 for D-

Glucose)
25,800 mg/kg (rat).[6][8]

This data is for D-Glucose and

is provided for reference.

Step-by-Step Disposal Protocol
The standard and recommended method for the disposal of D-Glucose-d1-3 is to treat it as

chemical waste and engage a licensed professional waste disposal service.[4]
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Containerization and Labeling: Place the waste D-Glucose-d1-3, along with any

contaminated disposable materials like weighing paper or gloves, into a clean, dry, and

sealable container.[3][4][5][6] The container must be clearly labeled with the full chemical

name, "D-Glucose-d1-3," and any other identifiers required by your institution's waste

management program.[4]

Waste Segregation: Store the sealed waste container with other non-hazardous solid

chemical waste.[4] It is crucial to keep it separate from incompatible materials, such as

strong oxidizing agents, and segregated from hazardous or radioactive waste streams.[2][4]

[5][11]

Institutional Coordination: Contact your institution's Environmental Health and Safety (EHS)

department or the equivalent safety office to arrange for the collection and disposal of the

chemical waste.[4] These departments have established protocols with certified waste

disposal contractors to ensure compliant disposal.[4]

Documentation: Maintain a detailed record of the disposed chemical, including the quantity

and the date of disposal, in your laboratory's chemical inventory or waste log.[4][5]

Empty Containers: Empty containers that held D-Glucose-d1-3 should be triple-rinsed with a

suitable solvent (e.g., water).[4] The rinsate should be collected and disposed of as chemical

waste.[4] After decontamination, the containers can typically be disposed of in the regular

trash or recycled, in accordance with your institution's policies.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of D-
Glucose-d1-3.
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Start: D-Glucose-d1-3 Waste
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Click to download full resolution via product page

Disposal workflow for D-Glucose-d1-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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